2-(3,4-dimethoxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• InChI: InChI=1S/C24H26O11/c1-30-12-7-17-20(18(8-12)34-24-23(29)22(28)21(27)19(10-25)35-24)13(26)9-15(33-17)11-4-5-14(31-2)16(6-11)32-3/h4-9,19,21-25,27-29H,10H2,1-3H3/t19-,21-,22+,23-,24-/m1/s1
• InChI Key: VCKHKFVWKVWGMH-PFKOEMKTSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=O)C3=C(O2)C=C(C=C3OC4C(C(C(C(O4)CO)O)O)O)OC)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C2=CC(=O)C3=C(O2)C=C(C=C3O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)OC)OC
• Molecular Formula: C24H26O11
• Molecular Weight: 490.5 g/mol

Description

2-(3,4-dimethoxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one is a useful research compound. Its molecular formula is C24H26O11 and its molecular weight is 490.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic and Conformational Study

A study on a closely related compound, quercetin 3-D-galactoside (Q3G), highlighted its conformational and vibrational spectroscopic characteristics using DFT methods. This research sheds light on the stability and intramolecular interactions of the compound, indicating potential applications in the analysis of molecular conformations and the interpretation of spectroscopic data (Aydın & Özpozan, 2020).

Solubility in Ethanol–Water Solutions

The solubility of compounds similar in structure was studied in ethanol–water solutions, providing essential data for understanding the solvent interactions of complex organic molecules. This research is relevant for the formulation of pharmaceuticals and chemicals where solubility plays a crucial role (Zhang et al., 2012).

Acid Reactions and Product Formation

Research on lignin models containing similar structural motifs has shown how different acid catalysts affect product formation. These studies offer insights into the chemical reactivity of complex phenolic compounds, relevant for the development of synthetic strategies and the understanding of lignin degradation processes (Li & Lundquist, 1999).

Crystallization in Chiral Space Groups

Investigations into the crystallization behavior of isochroman derivatives, which share structural similarities, reveal how substituent arrangements influence the tendency to crystallize in chiral space groups. This knowledge is valuable for the design of materials with specific optical properties (Palusiak et al., 2004).